Cas no 6850-27-7 (trimethylammonium acetate)

• Product Name: trimethylammonium acetate
• CAS No: 6850-27-7
• Molecular Formula: C₅H₁₃NO₂
• Molecular Weight: 119.16200
• CID: 970903
• PubChem ID: 53470630

trimethylammonium acetate Properties

Names and Identifiers

• trimethylammonium acetate
• trimethylammonium acetate buffer
• SCHEMBL153379
• 6850-27-7
• trimethylazanium;acetate
• TRIMETHYLAMMONIUMACETATE
• starbld0016704

• InChIKey： KYWVDGFGRYJLPE-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H9N.C2H4O2/c1-4(2)3;1-2(3)4/h1-3H3;1H3,(H,3,4)
• SMILES： CC(=O)[O-].C[NH+](C)C

Computed Properties

• Exact Mass: 119.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 119.094628657g/mol
• Heavy Atom Count: 8
• Complexity: 33.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• LogP: 0.26870
• PSA: 40.54000